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Compound of Interest

Compound Name: 2-Methyl-4-nitrophenyl isocyanate

Cat. No.: B1587134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Fourier-Transform Infrared

(FTIR) and Mass Spectrometry (MS) data for 2-Methyl-4-nitrophenyl isocyanate (C₈H₆N₂O₃).

It includes a summary of key data points, detailed experimental protocols for acquiring such

data, and logical workflows for its analysis.

Physicochemical Properties
Property Value Source

CAS Number 56309-59-2

Molecular Formula C₈H₆N₂O₃ [1]

Molecular Weight 178.14 g/mol

Appearance Solid

Melting Point 81-84 °C

Boiling Point 168 °C at 23 mmHg

Mass Spectrometry Data
Mass spectrometry is a powerful analytical technique used to determine the mass-to-charge

ratio (m/z) of ionized molecules. This information helps in determining the molecular weight and
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elemental composition of a compound. The following table summarizes the predicted mass

spectrometry data for 2-Methyl-4-nitrophenyl isocyanate.

Adduct m/z

[M+H]⁺ 179.04512

[M+Na]⁺ 201.02706

[M-H]⁻ 177.03056

[M+NH₄]⁺ 196.07166

[M+K]⁺ 217.00100

[M]⁺ 178.03729

[M]⁻ 178.03839

Data sourced from PubChem and calculated using CCSbase.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy
Data
FTIR spectroscopy is utilized to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. For 2-Methyl-4-nitrophenyl isocyanate, the

characteristic vibrational bands are expected for the isocyanate, nitro, and aromatic methyl

groups.

Functional Group Expected Wavenumber (cm⁻¹)

Isocyanate (-N=C=O) ~2250 - 2275 (strong, sharp)

Nitro (-NO₂)
~1500 - 1570 (asymmetric stretch) and ~1300 -

1370 (symmetric stretch)

Aromatic C-H ~3000 - 3100

Methyl C-H ~2850 - 3000

C=C (Aromatic) ~1400 - 1600
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Experimental Protocols
Mass Spectrometry (Electrospray Ionization - ESI)

Sample Preparation: A dilute solution of 2-Methyl-4-nitrophenyl isocyanate is prepared by

dissolving approximately 1 mg of the solid compound in 1 mL of a suitable solvent such as

acetonitrile or methanol. The solution is then further diluted to a final concentration of

approximately 1-10 µg/mL.

Instrumentation: A high-resolution mass spectrometer equipped with an electrospray

ionization (ESI) source is used.

Analysis: The prepared sample solution is infused into the ESI source at a flow rate of 5-10

µL/min. The mass spectrometer is operated in both positive and negative ion modes to

detect various adducts. Data is acquired over a mass range of m/z 50-500.

Data Processing: The acquired mass spectra are processed to identify the molecular ion

peak and other relevant fragment ions. The experimental mass-to-charge ratios are then

compared with the theoretical values.

FTIR Spectroscopy (Attenuated Total Reflectance - ATR)
Sample Preparation: A small amount of the solid 2-Methyl-4-nitrophenyl isocyanate is

placed directly onto the ATR crystal.

Instrumentation: An FTIR spectrometer equipped with an ATR accessory is used.

Background Collection: A background spectrum of the clean, empty ATR crystal is collected

to account for atmospheric and instrumental interferences.

Sample Analysis: The solid sample is pressed firmly against the ATR crystal to ensure good

contact. The infrared spectrum is then recorded, typically over a range of 4000-400 cm⁻¹.

Data Processing: The acquired sample spectrum is baseline corrected and the prominent

absorption bands are identified and assigned to their corresponding functional groups.

Workflow and Data Analysis Diagrams
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The following diagrams illustrate the experimental workflow for obtaining spectral data and the

logical process for data analysis.
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Figure 1: Experimental workflow for Mass Spectrometry and FTIR analysis.
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Figure 2: Logical workflow for the analysis of spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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